![molecular formula C17H19N5O2S B5487102 N-(1-imidazo[2,1-b][1,3]thiazol-6-ylethyl)-2-morpholin-4-ylnicotinamide](/img/structure/B5487102.png)
N-(1-imidazo[2,1-b][1,3]thiazol-6-ylethyl)-2-morpholin-4-ylnicotinamide
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Overview
Description
Imidazo[2,1-b][1,3]thiazole is a heterocyclic organic compound which has a five-membered ring containing three carbon, one sulfur, and one nitrogen atoms . It’s a core structure in many biologically active compounds .
Molecular Structure Analysis
The molecular structure of imidazo[2,1-b][1,3]thiazole derivatives can be analyzed using various techniques such as IR spectroscopy, NMR spectroscopy, and mass spectrometry . The specific structure of your compound would need to be determined experimentally.Chemical Reactions Analysis
Imidazo[2,1-b][1,3]thiazole derivatives can participate in various chemical reactions . The specific reactions that your compound can undergo would depend on its structure and would need to be studied experimentally.Physical And Chemical Properties Analysis
The physical and chemical properties of imidazo[2,1-b][1,3]thiazole derivatives can be determined using various techniques . The specific properties of your compound would need to be determined experimentally.Mechanism of Action
Safety and Hazards
Future Directions
Imidazo[2,1-b][1,3]thiazole derivatives are a promising class of compounds with diverse biological activities . Future research could focus on designing new derivatives with improved activity and safety profiles . The specific future directions for your compound would depend on its biological activity and potential applications.
Properties
IUPAC Name |
N-(1-imidazo[2,1-b][1,3]thiazol-6-ylethyl)-2-morpholin-4-ylpyridine-3-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H19N5O2S/c1-12(14-11-22-7-10-25-17(22)20-14)19-16(23)13-3-2-4-18-15(13)21-5-8-24-9-6-21/h2-4,7,10-12H,5-6,8-9H2,1H3,(H,19,23) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DKMHUJMLJWWMGB-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C1=CN2C=CSC2=N1)NC(=O)C3=C(N=CC=C3)N4CCOCC4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H19N5O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
357.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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